Cas no 918543-20-1 (3-Pyridinecarbonitrile, 5-acetyl-1,2-dihydro-4-methyl-2-oxo-1-phenyl-)

• Product Name: 3-Pyridinecarbonitrile, 5-acetyl-1,2-dihydro-4-methyl-2-oxo-1-phenyl-
• CAS No: 918543-20-1
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 773081
• PubChem ID: 69073592
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 5-acetyl-1,2-dihydro-4-methyl-2-oxo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 5-acetyl-1,2-dihydro-4-methyl-2-oxo-1-phenyl-
• 5-acetyl-4-methyl-2-oxo-1-phenylpyridine-3-carbonitrile
• 5-Acetyl-4-methyl-2-oxo-1-phenyl-1,2-dihydropyridine-3-carbonitrile
• SCHEMBL4511524
• 918543-20-1
• DTXSID70739698

• Inchi： 1S/C15H12N2O2/c1-10-13(8-16)15(19)17(9-14(10)11(2)18)12-6-4-3-5-7-12/h3-7,9H,1-2H3
• InChI Key： RWOBJUFBZAGZMV-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C)C(C(C)=O)=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 252.089877630g/mol
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.2Ų